N-(2,3-dimethylphenyl)-2-(8-(4-ethoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-[8-(4-ethoxyphenyl)-3,4-dioxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl]acetamide
• InChI: InChI=1S/C23H25N5O4/c1-4-32-18-10-8-17(9-11-18)26-12-13-27-21(30)22(31)28(25-23(26)27)14-20(29)24-19-7-5-6-15(2)16(19)3/h5-11H,4,12-14H2,1-3H3,(H,24,29)
• InChI Key: ZBUGASJKCFVVAB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2CCN3C2=NN(C(=O)C3=O)CC(=O)NC4=CC=CC(=C4C)C
• Molecular Formula: C23H25N5O4
• Molecular Weight: 435.5 g/mol
• CAS No.: 941936-13-6

Description

N-(2,3-dimethylphenyl)-2-(8-(4-ethoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide is a useful research compound. Its molecular formula is C23H25N5O4 and its molecular weight is 435.484. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Compounds

Researchers have synthesized novel heterocyclic compounds derived from specific chemical reactions involving various starting materials. For example, compounds have been prepared through reactions leading to the formation of benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines, showcasing the chemical versatility and potential for creating new molecules with unique properties (Abu‐Hashem et al., 2020).

Antimicrobial and Anti-Inflammatory Activities

Some derivatives synthesized from reactions involving N-(2,3-dimethylphenyl)-2-(8-(4-ethoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide have been investigated for their antimicrobial and anti-inflammatory activities. These studies highlight the potential for such compounds to be developed into therapeutic agents targeting various medical conditions (Sawant, 2013).

Anticancer Activities

Derivatives of the compound have also been synthesized and evaluated for their anticancer activities. Through various synthetic pathways, researchers have developed compounds that have been tested against different cancer cell lines, demonstrating the potential for these molecules as anticancer agents (Bondock et al., 2008).

Corrosion Inhibition

In addition to biomedical applications, some triazine derivatives have been studied for their potential as corrosion inhibitors. These studies explore the application of chemical compounds in protecting metals against corrosion, indicating the broad applicability of such molecules beyond pharmaceutical uses (Yadav et al., 2015).

Antiasthma Agents

Research has also identified substituted imidazo[1,5-d][1,2,4]triazines as active compounds in the inhibition of histamine release from human basophils, suggesting potential use as prophylactic drugs for treating asthma. This highlights the diverse pharmacological potentials of derivatives related to the initial chemical compound (Paul et al., 1985).